6-(1h-Benzo[d]imidazol-2-yl)hexan-1-amine
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Overview
Description
6-(1H-Benzo[d]imidazol-2-yl)hexan-1-amine is a chemical compound that features a benzimidazole ring attached to a hexylamine chain Benzimidazole derivatives are known for their diverse biological activities and are often used in medicinal chemistry for the development of therapeutic agents
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method involves the cyclocondensation of o-phenylenediamine with 2-benzoylcyclohexanone . The reaction conditions often include the use of acidic or basic catalysts and solvents such as ethanol or dimethyl sulfoxide (DMSO).
Industrial Production Methods
Industrial production of 6-(1H-Benzo[d]imidazol-2-yl)hexan-1-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as recrystallization and purification using column chromatography to isolate the desired product .
Chemical Reactions Analysis
Types of Reactions
6-(1H-Benzo[d]imidazol-2-yl)hexan-1-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzimidazole oxides, while substitution reactions can produce various alkylated or acylated derivatives .
Scientific Research Applications
6-(1H-Benzo[d]imidazol-2-yl)hexan-1-amine has several scientific research applications, including:
Mechanism of Action
The mechanism of action of 6-(1H-Benzo[d]imidazol-2-yl)hexan-1-amine involves its interaction with specific molecular targets and pathways. For example, benzimidazole derivatives are known to modulate the activity of γ-aminobutyric acid (GABA) type A receptors, which are involved in inhibitory neurotransmission in the brain . The hexylamine chain may influence the compound’s binding affinity and selectivity for these receptors, leading to various pharmacological effects .
Comparison with Similar Compounds
Similar Compounds
6-(1H-Benzo[d]imidazol-2-yl)-1-phenyl-hexan-1-one: A similar compound with a phenyl group instead of the hexylamine chain.
(1H-Benzo[d]imidazol-2-yl)(phenyl)methanone: Another benzimidazole derivative with a different substitution pattern.
Uniqueness
6-(1H-Benzo[d]imidazol-2-yl)hexan-1-amine is unique due to the presence of the hexylamine chain, which may impart distinct chemical and biological properties compared to other benzimidazole derivatives. This uniqueness can be leveraged in the design of new compounds with specific desired activities .
Properties
Molecular Formula |
C13H19N3 |
---|---|
Molecular Weight |
217.31 g/mol |
IUPAC Name |
6-(1H-benzimidazol-2-yl)hexan-1-amine |
InChI |
InChI=1S/C13H19N3/c14-10-6-2-1-3-9-13-15-11-7-4-5-8-12(11)16-13/h4-5,7-8H,1-3,6,9-10,14H2,(H,15,16) |
InChI Key |
MIOIATWLDCBIAK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)CCCCCCN |
Origin of Product |
United States |
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